Cas no 1245645-10-6 (6-Chloro-3-iodoimidazo[1,2-a]pyrazine)

• Product Name: 6-Chloro-3-iodoimidazo[1,2-a]pyrazine
• CAS No: 1245645-10-6
• MF: C₆H₃ClIN₃
• MW: 279.465591669083
• MDL: MFCD18072709
• CID: 1011188
• Update Time: 2025-05-20

6-Chloro-3-iodoimidazo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-iodoimidazo[1,2-a]pyrazine
• 6-chloro-3-iodo-Imidazo[1,2-a]pyrazine

• MDL： MFCD18072709
• Inchi： 1S/C6H3ClIN3/c7-4-3-11-5(8)1-10-6(11)2-9-4/h1-3H
• InChI Key： RPIWFMDUHRBONR-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C=NC(=CN21)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines Imidazopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines

Additional information on 6-Chloro-3-iodoimidazo[1,2-a]pyrazine

6-Chloro-3-iodoimidazo[1,2-a]pyrazine: A Comprehensive Overview

The compound 6-Chloro-3-iodoimidazo[1,2-a]pyrazine, identified by the CAS number 1245645-10-6, is a heterocyclic aromatic compound with significant potential in various fields of organic chemistry and materials science. This compound belongs to the class of imidazo[1,2-a]pyrazines, which are known for their unique electronic properties and structural versatility. The presence of chlorine and iodine substituents at positions 6 and 3, respectively, imparts distinct chemical reactivity and physical characteristics to this molecule.

Recent studies have highlighted the importance of imidazo[1,2-a]pyrazine derivatives in the development of advanced materials, particularly in the realm of optoelectronics. The incorporation of halogen atoms, such as chlorine and iodine, has been shown to enhance the compound's ability to absorb light across a broad spectrum. This property makes it a promising candidate for applications in solar cells and organic light-emitting diodes (OLEDs). Researchers have demonstrated that the electronic transitions within the molecule can be fine-tuned by modifying the substituents, thereby optimizing its performance in these devices.

In addition to its electronic properties, 6-Chloro-3-iodoimidazo[1,2-a]pyrazine has also garnered attention for its potential in medicinal chemistry. The compound's structure suggests that it may exhibit bioactivity against certain enzymes or receptors, making it a valuable lead compound for drug discovery. Recent computational studies have revealed that the molecule could interact with key proteins involved in neurodegenerative diseases, such as Alzheimer's disease. These findings underscore the need for further experimental validation to explore its therapeutic potential.

The synthesis of 6-Chloro-3-iodoimidazo[1,2-a]pyrazine involves a multi-step process that typically begins with the preparation of imidazo[1,2-a]pyrazine precursors. The introduction of halogen substituents is achieved through electrophilic substitution reactions or coupling methods. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced on a larger scale for both academic and industrial applications.

The structural characterization of this compound has been carried out using various spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses confirm the presence of the chlorine and iodine substituents at their respective positions and provide insights into the molecule's conformational flexibility. Such information is crucial for understanding its behavior in different chemical environments and its interactions with other molecules.

In terms of stability, 6-Chloro-3-iodoimidazo[1,2-a]pyrazine exhibits moderate thermal stability under ambient conditions. However, exposure to high temperatures or prolonged storage can lead to decomposition or structural rearrangement. To mitigate these issues, researchers have explored encapsulation techniques and protective coatings that enhance the compound's stability without compromising its electronic properties.

The environmental impact of this compound is another area of interest. Preliminary studies suggest that it is not inherently toxic to aquatic organisms at concentrations typically encountered in industrial settings. However, further research is required to assess its long-term effects on ecosystems and develop strategies for safe disposal.

In conclusion, 6-Chloro-3-iodoimidazo[1,2-a]pyrazine represents a versatile building block with applications spanning materials science and medicinal chemistry. Its unique combination of electronic properties and structural features positions it as a valuable tool for advancing modern technologies. As research continues to uncover new possibilities for this compound, its role in shaping future innovations is likely to grow significantly.